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An Introduction to the Water Accounting Model - 2 layers (WAM2layers)

The WAM2layers model is a powerful open-source tool written in Python used for atmospheric
moisture tracking.[1][2][3] It allows researchers to investigate the origins and fates of
atmospheric moisture, providing critical insights into the hydrological cycle, weather patterns,
and climate dynamics.[4][5][6] The model can operate in two primary modes:

o Backward tracking: To determine the evaporative sources of precipitation in a specific region.

[11(21[4]

o Forward tracking: To identify where moisture from a particular area will eventually precipitate.

[11(21[4]

This guide provides a detailed protocol for beginners to install, configure, and run a basic
atmospheric moisture tracking experiment using WAM2layers.

Application Notes and Protocols
Installation and Setup

WAM2layers requires a Python environment and can be installed using pip. It is highly
recommended to use a virtual environment to manage dependencies.

Experimental Protocol: Installation
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» Prerequisites: Ensure you have a Python environment (version 3.11 or higher) and a

command-line interface.[7] For Windows users, it is recommended to use Windows

Subsystem for Linux (WSL).[7]

e Install Python: If Python is not installed, it is recommended to install it via Miniconda, which

simplifies package management.[7]

e Create a Virtual Environment:

« Install WAM2layers: Install the package directly from PyPIl. For a complete installation that

includes visualization and development packages, use the following command:[7]

 Verify Installation: Check that the WAM2layers command-line interface is accessible:

Data Requirements and Preparation

WAM2layers processes gridded atmospheric data from sources like reanalysis datasets (e.g.,

ERADS) or climate model outputs.[4] The core of the model consists of a two-step process:

preprocessing and tracking.[4] The preprocessing step collapses the input data onto a two-

layer vertical grid.[4]

Parameter Description Typical Source
q Specific humidity ERAS5, CMIP
u Zonal wind component ERA5, CMIP
v Meridional wind component ERAS5, CMIP
sp Surface pressure ERA5, CMIP
evap Evaporation ERAS5, CMIP
precip Precipitation ERA5, CMIP
tcwv Total column water vapor ERA5, CMIP

A summary of essential input data for a WAM2layers experiment.
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For convenience, WAM2layers provides a utility to download example datasets, which is ideal

for beginners.[4]

Computational Workflow: A Backward Tracking
Experiment

This protocol outlines the steps to run a backward tracking experiment to identify the moisture

sources for a historical precipitation event.
Experimental Protocol: Running a Simulation

o Download Example Data: Use the wam2layers download command to fetch a pre-packaged
example case. This will create a new directory with the necessary input data and
configuration file.[8]

+ Review the Configuration File: Open the config-eiffel.yaml file. This file contains all the
settings for the experiment, including the date range, tracking direction (forward or
backward), and paths to input/output files.

» Preprocessing: Run the preprocessing step to prepare the ERAS5 data. This command reads
the raw data and aggregates it into the two-layer model structure.[4][8]

» Tracking: Execute the core tracking algorithm. For this example, we perform a backward
track to find the origin of precipitation.[8][9]

Visualization: After the tracking is complete, generate a visualization of the results.[8]

Visualizations
Logical Workflow of a WAM2layers Experiment

The following diagram illustrates the logical steps involved in conducting a typical WAM2layers
experiment, from initial setup to final analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [A Beginner's Guide to Atmospheric Moisture Tracking
with WAMZ2layers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1577313#wam?2layers-tutorial-for-beginners]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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